Cas no 1805115-17-6 (2-Bromo-3-(trifluoromethyl)pyridine-6-acetonitrile)

• Product Name: 2-Bromo-3-(trifluoromethyl)pyridine-6-acetonitrile
• CAS No: 1805115-17-6
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• CID: 4902043
• Update Time: 2025-05-22

2-Bromo-3-(trifluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(trifluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C8H4BrF3N2/c9-7-6(8(10,11)12)2-1-5(14-7)3-4-13/h1-2H,3H2
• InChI Key： JHKBFTDIGONRPQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)(F)F)C=CC(CC#N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-3-(trifluoromethyl)pyridine-6-acetonitrile

2-Bromo-3-(Trifluoromethyl)Pyridine-6-Acetonitrile: A Comprehensive Overview

2-Bromo-3-(trifluoromethyl)pyridine-6-acetonitrile, also known by its CAS number CAS No 1805115-17-6, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with bromine and trifluoromethyl substituents, along with an acetonitrile group. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound in research and industrial settings.

The molecular structure of 2-bromo-3-(trifluoromethyl)pyridine-6-acetonitrile is a key factor in its reactivity and utility. The pyridine ring serves as a rigid aromatic framework, while the bromine atom at the 2-position introduces electrophilic character, facilitating various substitution reactions. The trifluoromethyl group at the 3-position enhances the compound's stability and contributes to its electronic properties, making it resistant to certain chemical transformations. Additionally, the acetonitrile group at the 6-position introduces nucleophilic characteristics, enabling it to participate in a wide range of organic reactions.

Recent studies have highlighted the potential of CAS No 1805115-17-6 in drug discovery and development. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems or receptors. The compound's ability to undergo precise functionalization has made it a valuable building block in medicinal chemistry, where fine-tuning molecular structures is crucial for achieving desired pharmacological effects.

In the realm of materials science, 2-bromo-3-(trifluoromethyl)pyridine-6-acetonitrile has shown promise as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its unique electronic properties and structural rigidity make it an ideal candidate for constructing materials with tailored functionalities, including gas storage, catalysis, and sensing applications.

The synthesis of CAS No 1805115-17-6 involves a multi-step process that typically begins with the preparation of the pyridine derivative followed by successive substitutions to introduce the bromine and trifluoromethyl groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These developments have positioned this compound as a cost-effective solution for large-scale industrial applications.

From an environmental standpoint, researchers have investigated the biodegradation pathways of 2-bromo-3-(trifluoromethyl)pyridine-6-acetonitrile. Studies suggest that under specific conditions, the compound can undergo microbial transformation, offering insights into its potential impact on ecosystems if released into the environment. This information is critical for developing sustainable practices and minimizing ecological risks associated with its use.

In conclusion, CAS No 1805115-17-6, or 2-bromo-3-(trifluoromethyl)pyridine-6-acetonitrile, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, continue to expand its utility in both academic research and industrial settings. As ongoing studies uncover new potentials for this compound, it is poised to play an increasingly important role in shaping future innovations in chemistry and materials science.